3-methyl-3-p-tolylbutan-2-one

• CAS No.: 25570-48-3
• Molecular Formula: C12H16O
• Molecular Weight: 176.25 g/mol
• IUPAC Name: 3-methyl-3-(4-methylphenyl)butan-2-one
• InChI: InChI=1S/C12H16O/c1-9-5-7-11(8-6-9)12(3,4)10(2)13/h5-8H,1-4H3
• InChI Key: ZIYLSBHBLCBTJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C)(C)C(=O)C

Description

3-Methyl-3-p-tolylbutan-2-one (CAS No. 59115-82-1) is a ketone derivative with the molecular formula C₁₁H₁₄O and a molecular weight of 162.23 g/mol. Structurally, it features a butan-2-one backbone (a four-carbon chain with a ketone group at position 2), where the third carbon is substituted with a methyl group and a p-tolyl group (a para-methyl-substituted benzene ring). This compound is also identified by synonyms such as 3-(p-tolyl)butan-2-one and 3-(4-methylphenyl)butan-2-one .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share structural or functional similarities with 3-methyl-3-p-tolylbutan-2-one, enabling comparative analysis of their properties and applications.

3-Mercaptobutan-2-one

• CAS No.: 40789-98-8
• Molecular Formula : C₄H₈OS
• Molecular Weight : 104.2 g/mol
• Key Features: Replaces the p-tolyl and methyl substituents with a sulfhydryl (-SH) group at position 3. Exhibits a sulfur-containing functional group, enhancing its reactivity in thiol-ene click chemistry and flavor/fragrance applications. Regulatory Status: Not classified as a persistent, bioaccumulative, and toxic (PBT) or very persistent and very bioaccumulative (vPvB) substance .

Comparison with Target Compound :

• Structural Difference: The absence of aromaticity and lower molecular weight (104.2 vs.
• Reactivity : The -SH group enables nucleophilic reactions, unlike the inert p-tolyl group in 3-methyl-3-p-tolylbutan-2-one.

1-(2-Hydroxyphenyl)-3-methylbutan-1-one

• CAS No.: 19019-21-7
• Molecular Formula : C₁₁H₁₄O₂
• Molecular Weight : 178.23 g/mol
• Key Features :
  • Features a hydroxyphenyl group at position 1 and a ketone at position 1 (unlike position 2 in the target compound).
  • The hydroxyl group enhances polarity and hydrogen-bonding capacity, making it suitable for pharmaceutical intermediates .

Comparison with Target Compound :

• Applications : The hydroxyphenyl group broadens utility in drug discovery, whereas the p-tolyl group in 3-methyl-3-p-tolylbutan-2-one may favor hydrophobic interactions in material science.

Data Table: Comparative Analysis

Property	3-Methyl-3-p-tolylbutan-2-one	3-Mercaptobutan-2-one	1-(2-Hydroxyphenyl)-3-methylbutan-1-one
CAS No.	59115-82-1	40789-98-8	19019-21-7
Molecular Formula	C₁₁H₁₄O	C₄H₈OS	C₁₁H₁₄O₂
Molecular Weight (g/mol)	162.23	104.2	178.23
Key Functional Groups	Ketone (C=O), p-tolyl, methyl	Ketone (C=O), sulfhydryl (-SH)	Ketone (C=O), hydroxyphenyl (-OH)
PBT/vPvB Status	Not reported	Not PBT/vPvB	Not reported
Applications	Organic synthesis, specialty chemicals	Flavors, fragrances, click chemistry	Pharmaceuticals, agrochemicals

Research Findings and Implications

• 3-Methyl-3-p-tolylbutan-2-one: Limited direct studies are available, but its structural analogs suggest utility in hydrophobic matrices (e.g., polymer additives) due to the p-tolyl group’s aromatic stability.
• 3-Mercaptobutan-2-one : Its low PBT risk supports its use in consumer products, though volatility (low molecular weight) may limit environmental persistence.
• 1-(2-Hydroxyphenyl)-3-methylbutan-1-one : The hydroxyl group’s polarity enhances solubility in aqueous systems, contrasting with the lipophilic nature of the target compound.